Cas no 1934479-49-8 (4-bromo-2-hydroxybenzene-1-sulfonyl fluoride)

• Product Name: 4-bromo-2-hydroxybenzene-1-sulfonyl fluoride
• CAS No: 1934479-49-8
• MF: C₆H₄BrFO₃S
• MW: 255.061563491821
• MDL: MFCD29933207
• CID: 5153081
• PubChem ID: 130615276
• Update Time: 2025-06-08

4-bromo-2-hydroxybenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl fluoride, 4-bromo-2-hydroxy-
• 4-bromo-2-hydroxybenzene-1-sulfonyl fluoride

• MDL： MFCD29933207
• Inchi： 1S/C6H4BrFO3S/c7-4-1-2-6(5(9)3-4)12(8,10)11/h1-3,9H
• InChI Key： JXWNRTPCMAVZNK-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=C(Br)C=C1O

Additional information on 4-bromo-2-hydroxybenzene-1-sulfonyl fluoride

Exploring 4-Bromo-2-hydroxybenzene-1-sulfonyl fluoride (CAS No. 1934479-49-8): A Versatile Sulfonyl Fluoride Derivative in Modern Chemistry

The compound 4-bromo-2-hydroxybenzene-1-sulfonyl fluoride (CAS No. 1934479-49-8) has garnered significant attention in recent years due to its unique structural features and broad applicability in synthetic chemistry. As a member of the sulfonyl fluoride family, this aryl sulfonyl fluoride derivative combines the reactivity of a sulfonyl fluoride group with the versatility of a brominated phenol scaffold. Researchers and industry professionals are increasingly interested in this compound for its potential in click chemistry applications, bioconjugation strategies, and as a building block for pharmaceutical intermediates.

One of the most compelling aspects of 4-bromo-2-hydroxybenzene-1-sulfonyl fluoride is its dual functionality. The bromo substituent at the 4-position offers excellent opportunities for further functionalization through cross-coupling reactions, while the sulfonyl fluoride moiety serves as a valuable handle for SuFEx (Sulfur Fluoride Exchange) chemistry. This combination makes the compound particularly valuable in medicinal chemistry and drug discovery, where researchers are constantly seeking novel ways to modify molecular structures with precision.

Recent trends in chemical research highlight growing interest in fluorinated building blocks, with 4-bromo-2-hydroxybenzene-1-sulfonyl fluoride standing out as a particularly useful example. The compound's stability under various conditions, coupled with its reactivity when needed, makes it ideal for high-throughput screening applications. Many researchers are exploring its potential in creating covalent inhibitors, a hot topic in current drug development circles. The ability to form stable covalent bonds with target proteins while maintaining selectivity is a key advantage offered by this class of compounds.

From a synthetic perspective, 4-bromo-2-hydroxybenzene-1-sulfonyl fluoride serves as an excellent precursor for various transformations. The hydroxy group can be protected or further modified, while the bromine atom can participate in numerous cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, or Sonogashira couplings. This versatility aligns perfectly with current demands in green chemistry initiatives, where efficient multi-step transformations using stable intermediates are highly valued.

The compound's applications extend beyond pharmaceutical research. Materials scientists are investigating its potential in creating novel polymeric materials with unique properties. The sulfonyl fluoride group can participate in polymerization reactions or serve as a post-polymerization modification site, enabling the creation of materials with tailored characteristics. This has become particularly relevant in the development of smart materials and responsive surfaces, areas that have seen exponential growth in recent years.

Quality control and characterization of 4-bromo-2-hydroxybenzene-1-sulfonyl fluoride are crucial aspects for researchers working with this compound. Advanced analytical techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis are typically employed to ensure purity and confirm structure. These analytical procedures have become standard practice in modern chemical research, reflecting the increasing emphasis on reproducibility and data integrity in scientific studies.

Storage and handling of 4-bromo-2-hydroxybenzene-1-sulfonyl fluoride require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from moisture to prevent hydrolysis of the sulfonyl fluoride group. These storage conditions mirror best practices for many fine chemicals and research compounds, ensuring stability over extended periods. Proper handling aligns with general laboratory safety protocols that have become increasingly important in research environments worldwide.

The future outlook for 4-bromo-2-hydroxybenzene-1-sulfonyl fluoride appears promising as new applications continue to emerge. With the growing importance of targeted covalent drugs in therapeutic development and the expanding field of chemical biology, this compound is well-positioned to play a significant role in advancing these areas. Its combination of stability and controlled reactivity makes it particularly valuable in the current research landscape, where precision and reliability are paramount.

For synthetic chemists exploring SuFEx chemistry or bioconjugation techniques, 4-bromo-2-hydroxybenzene-1-sulfonyl fluoride offers a valuable tool with multiple points for diversification. The compound's structural features enable the creation of diverse molecular architectures, supporting innovation in small molecule drug discovery and chemical probe development. As research in these areas continues to advance, the demand for such versatile building blocks is expected to grow correspondingly.

In conclusion, 4-bromo-2-hydroxybenzene-1-sulfonyl fluoride (CAS No. 1934479-49-8) represents an important addition to the toolkit of modern chemists. Its unique combination of functional groups, stability, and reactivity profile make it valuable across multiple disciplines, from pharmaceutical research to materials science. As the chemical community continues to explore new applications for sulfonyl fluoride derivatives, this compound is likely to remain at the forefront of innovative research and development efforts.